1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide
Overview
Description
1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide involves the inhibition of the NF-κB signaling pathway. This pathway is involved in the regulation of inflammation and immune responses, as well as cell growth and survival. By inhibiting this pathway, the compound is able to reduce inflammation and inhibit tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide can reduce inflammation in animal models of arthritis and colitis. It has also been found to inhibit the growth of cancer cells in vitro and in animal models. However, further studies are needed to determine the safety and efficacy of this compound in humans.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide in lab experiments include its anti-inflammatory and anti-tumor properties, as well as its ability to inhibit the NF-κB signaling pathway. However, limitations include the need for further studies to determine its safety and efficacy in humans, as well as the potential for off-target effects.
Future Directions
For research on 1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide include further studies to determine its safety and efficacy in humans, as well as the development of new drugs based on its anti-inflammatory and anti-tumor properties. Other potential directions include the exploration of its effects on other signaling pathways, as well as the development of new methods for its synthesis.
Synthesis Methods
The synthesis of 1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide involves the reaction of p-toluidine with 2-bromoacetylpyridine to form N-(2-pyridyl)-2-(p-tolylamino)acetamide. This compound is then reacted with piperidine-4-carboxylic acid to produce the final product.
Scientific Research Applications
1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide has been studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
1-[2-(4-methylanilino)-2-oxoethyl]-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O2/c1-16-5-7-18(8-6-16)24-20(26)15-25-12-9-17(10-13-25)21(27)23-14-19-4-2-3-11-22-19/h2-8,11,17H,9-10,12-15H2,1H3,(H,23,27)(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZKZREPQKBDPOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)C(=O)NCC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-oxo-2-(p-tolylamino)ethyl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R)-1-[(tert-Butoxy)carbonyl]-5,5-difluoropiperidine-3-carboxylic acid](/img/structure/B2620261.png)
![N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]benzenesulfonamide](/img/structure/B2620262.png)
![2-[[1-[(2-Methyl-1,2,4-triazol-3-yl)methyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile](/img/structure/B2620268.png)
![2-methyl-N-((2-(pyrrolidin-1-yl)pyridin-4-yl)methyl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide](/img/structure/B2620271.png)
![N-(3,4-dichlorobenzyl)-2-methyl-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxamide](/img/structure/B2620275.png)
![(Z)-methyl 2-(6-fluoro-2-((3-(phenylthio)propanoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2620276.png)
![1-(3-Fluorobenzyl)-3-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)urea](/img/structure/B2620277.png)
![N-{[2-(ethylsulfanyl)-1-methyl-1H-imidazol-5-yl]methylene}-2,4-difluoroaniline](/img/structure/B2620280.png)
